Cas no 1202359-26-9 (3-cyclopropoxyaniline)

• Product Name: 3-cyclopropoxyaniline
• CAS No: 1202359-26-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 2105749
• PubChem ID: 53229891
• Update Time: 2025-08-04

3-cyclopropoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropyloxy)Benzenamine
• 3-cyclopropyloxyaniline
• AKOS006346078
• 3-(Cyclopropoxy)aniline
• MB11814
• CS-0284180
• EN300-1295640
• 3-CYCLOPROPOXYANILINE
• 1202359-26-9
• BB 0262604
• SCHEMBL14155651
• FT-0729711
• 3-Cyclopropoxy-phenylamine
• 3-cyclopropoxyaniline

• MDL： MFCD12404967
• Inchi： 1S/C9H11NO/c10-7-2-1-3-9(6-7)11-8-4-5-8/h1-3,6,8H,4-5,10H2
• InChI Key： NFRVQIJUWWANJH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C1CC1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-cyclopropoxyaniline

Introduction to 3-Cyclopropoxyaniline (CAS No. 1202359-26-9)

3-Cyclopropoxyaniline, with the chemical abstract service (CAS) number 1202359-26-9, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which consists of an aniline moiety substituted with a cyclopropoxy group. The cyclopropoxy substituent imparts distinct chemical and physical properties to the molecule, making it a valuable building block in the development of novel compounds and materials.

The chemical structure of 3-cyclopropoxyaniline can be represented as C₁₀H₁₃NO. The aniline core is a fundamental aromatic amine that plays a crucial role in many organic reactions and synthetic pathways. The cyclopropoxy group, on the other hand, introduces steric and electronic effects that can significantly influence the reactivity and stability of the molecule. These properties make 3-cyclopropoxyaniline an attractive candidate for various applications, particularly in the design of new drugs and advanced materials.

In the pharmaceutical industry, 3-cyclopropoxyaniline has been explored as a potential intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its utility in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-cyclopropoxyaniline-derived compounds with potent anti-inflammatory and analgesic properties. These compounds were found to exhibit selective inhibition of specific enzymes involved in inflammatory pathways, making them promising candidates for further drug development.

Beyond pharmaceuticals, 3-cyclopropoxyaniline has also found applications in materials science. Its unique electronic properties make it suitable for use in the synthesis of conductive polymers and organic semiconductors. Research conducted at the University of California, Berkeley, demonstrated that 3-cyclopropoxyaniline-based polymers exhibit excellent charge transport characteristics, which are essential for applications in organic electronics and photovoltaic devices. The ability to fine-tune the electronic properties of these materials through molecular design offers exciting opportunities for developing next-generation electronic devices.

The synthetic versatility of 3-cyclopropoxyaniline is another key factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 3-chloroaniline with cyclopropanol in the presence of a suitable base. This reaction proceeds via nucleophilic substitution, yielding high yields of pure 3-cyclopropoxyaniline. Another approach involves the palladium-catalyzed coupling reaction between 3-iodoaniline and cyclopropanol, which provides an alternative route for large-scale production.

The safety and environmental impact of 3-cyclopropoxyaniline are important considerations in its industrial application. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have shown that 3-cyclopropoxyaniline exhibits low toxicity when handled properly and poses minimal environmental concerns when used within recommended guidelines. However, it is essential to follow standard safety protocols during handling and storage to ensure worker safety and environmental protection.

In conclusion, 3-cyclopropoxyaniline (CAS No. 1202359-26-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it a valuable building block for developing novel compounds and materials with diverse functionalities. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry and related fields.